Cas no 2172253-67-5 (9-(pyridin-3-yl)-2,5-dioxa-8-azaspiro3.5nonane)

• Product Name: 9-(pyridin-3-yl)-2,5-dioxa-8-azaspiro3.5nonane
• CAS No: 2172253-67-5
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6557461
• PubChem ID: 165587195
• Update Time: 2025-05-30

9-(pyridin-3-yl)-2,5-dioxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-(pyridin-3-yl)-2,5-dioxa-8-azaspiro3.5nonane
• EN300-1641630
• 2172253-67-5
• 9-(pyridin-3-yl)-2,5-dioxa-8-azaspiro[3.5]nonane

• Inchi： 1S/C11H14N2O2/c1-2-9(6-12-3-1)10-11(7-14-8-11)15-5-4-13-10/h1-3,6,10,13H,4-5,7-8H2
• InChI Key： XTQLRTPVHBTJRF-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=NC=CC=2)C21COC2

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 43.4Ų

Additional information on 9-(pyridin-3-yl)-2,5-dioxa-8-azaspiro3.5nonane

Comprehensive Overview of 9-(pyridin-3-yl)-2,5-dioxa-8-azaspiro[3.5]nonane (CAS No. 2172253-67-5): Structure, Applications, and Research Insights

The compound 9-(pyridin-3-yl)-2,5-dioxa-8-azaspiro[3.5]nonane (CAS No. 2172253-67-5) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its spirocyclic framework, combined with a pyridine moiety, offers versatile chemical properties, making it a valuable intermediate for drug discovery and functional material design. This article delves into its molecular characteristics, synthetic pathways, and emerging applications while addressing trending queries such as "spirocyclic compounds in drug development" and "pyridine derivatives in catalysis."

From a structural perspective, 9-(pyridin-3-yl)-2,5-dioxa-8-azaspiro[3.5]nonane features a spiro[3.5]nonane core, which is bridged by oxygen and nitrogen atoms, enhancing its conformational rigidity. The pyridin-3-yl group introduces electron-rich aromaticity, enabling interactions with biological targets or metal catalysts. Researchers often highlight its potential in "fragment-based drug design" due to its balanced lipophilicity and hydrogen-bonding capacity, aligning with current trends in small-molecule therapeutics.

Synthetic routes to this compound typically involve multicomponent reactions or ring-closing strategies, with recent advancements focusing on greener methodologies. A 2023 study published in Advanced Synthesis & Catalysis emphasized its role as a precursor for biodegradable polymers, addressing the growing demand for sustainable materials. This aligns with popular searches like "eco-friendly chemical synthesis" and "spirocyclic scaffolds in green chemistry," reflecting broader industrial shifts.

In pharmaceutical contexts, 9-(pyridin-3-yl)-2,5-dioxa-8-azaspiro[3.5]nonane has been explored as a kinase inhibitor backbone, particularly in oncology research. Its ability to modulate protein-protein interactions resonates with the rise of "targeted cancer therapies," a frequently searched topic. Computational studies suggest its ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profile is favorable, though further in vivo validation is needed.

Beyond biomedicine, this compound’s electron-donating properties make it relevant in organic electronics, such as OLEDs or photovoltaic cells. Queries like "nitrogen-containing heterocycles in optoelectronics" underscore its interdisciplinary appeal. Patent analyses reveal increasing filings for its derivatives, particularly in high-performance coatings and catalysis, where its thermal stability is advantageous.

To summarize, 9-(pyridin-3-yl)-2,5-dioxa-8-azaspiro[3.5]nonane (CAS No. 2172253-67-5) exemplifies the convergence of structural ingenuity and functional adaptability. Its applications span from precision medicine to sustainable materials, addressing critical industry challenges. Ongoing research will likely expand its utility, particularly in areas like "AI-driven molecular design"—a hot topic in computational chemistry circles.